Cas no 135689-23-5 (2,6-dibutyl-5-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}pyrimidin-4(1H)-one)
2,6-dibutyl-5-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}pyrimidin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dibutyl-5-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}pyrimidin-4(1H)-one
- 2,6-dibutyl-5-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-pyrimidin-4-one
- CGP 48369
- CGP-48369
- CGP48369
- 135689-23-5
- AKOS040741542
- SCHEMBL9539561
- CS-6759
- DTXSID70159493
- HY-101706
- 2,6-Dibutyl-5-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrimidin-4-ol
- DA-72127
- L005360
- 2,4-dibutyl-5-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-pyrimidin-6-one
- DTXCID9081984
-
- Inchi: 1S/C26H30N6O/c1-3-5-11-23-22(26(33)28-24(27-23)12-6-4-2)17-18-13-15-19(16-14-18)20-9-7-8-10-21(20)25-29-31-32-30-25/h7-10,13-16H,3-6,11-12,17H2,1-2H3,(H,27,28,33)(H,29,30,31,32)
- InChI Key: UKEZYWUWLICNPR-UHFFFAOYSA-N
- SMILES: O=C1C(CC2C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=2)=C(CCCC)N=C(CCCC)N1
Computed Properties
- Exact Mass: 441.24057
- Monoisotopic Mass: 442.24811
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.9
- XLogP3: 5.1
Experimental Properties
- Density: 1.22
- Boiling Point: 653.2°C at 760 mmHg
- Flash Point: 348.9°C
- Refractive Index: 1.646
- PSA: 93.02
2,6-dibutyl-5-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}pyrimidin-4(1H)-one Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
2,6-dibutyl-5-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}pyrimidin-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C883027-1mg |
CGP48369 |
135689-23-5 | 98% | 1mg |
¥3,078.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C883027-5mg |
CGP48369 |
135689-23-5 | 98% | 5mg |
¥6,156.00 | 2022-09-02 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49364-1mg |
CGP48369 |
135689-23-5 | 98% | 1mg |
¥2674.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49364-5mg |
CGP48369 |
135689-23-5 | 98% | 5mg |
¥5349.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49364-10mg |
CGP48369 |
135689-23-5 | 98% | 10mg |
¥9094.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49364-20mg |
CGP48369 |
135689-23-5 | 98% | 20mg |
¥16048.00 | 2023-09-08 |
2,6-dibutyl-5-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}pyrimidin-4(1H)-one Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2,6-dibutyl-5-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}pyrimidin-4(1H)-one
Compound CAS No. 135689-23-5: 2,6-Dibutyl-5-{[2'-(2H-Tetrazol-5-yl)biphenyl-4-yl]methyl}pyrimidin-4(1H)-one
The compound 2,6-dibutyl-5-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}pyrimidin-4(1H)-one (CAS No. 135689-23-5) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structure, which includes a pyrimidinone core, a tetrazole group, and a biphenyl moiety. The presence of these functional groups suggests that this compound may exhibit interesting biological activities, particularly in the areas of enzyme inhibition and receptor modulation.
Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery. The tetrazole group in this molecule is known to enhance bioavailability and improve pharmacokinetic properties. Additionally, the biphenyl moiety contributes to the molecule's stability and ability to interact with biological targets. The pyrimidinone ring further adds to the compound's versatility, as it can act as a hydrogen bond donor or acceptor, depending on the context.
The synthesis of 2,6-dibutyl-pyrimidinone derivatives has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the biphenyl-tetrazole linkage. This method not only simplifies the synthesis process but also allows for greater control over the stereochemistry of the final product.
In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated that pyrimidinone-based compounds can inhibit kinases involved in cancer cell proliferation. The presence of the tetrazole group further enhances these inhibitory effects by increasing the molecule's lipophilicity and improving its binding affinity to target proteins.
Beyond its pharmacological applications, this compound has also been explored for its potential in materials science. The rigid structure of the biphenyl-tetrazole-pyrimidinone framework makes it an attractive candidate for use in supramolecular chemistry and crystal engineering. Researchers have investigated its ability to form self-assembled monolayers and supramolecular polymers, which could have applications in nanotechnology and sensor development.
In conclusion, CAS No. 135689-23-5, or 2,6-dibutyl-pyrimidinone derivatives, represents a valuable addition to the arsenal of compounds available for drug discovery and materials science research. Its unique structure and versatile functional groups make it a compelling candidate for further investigation into its biological and chemical properties.
135689-23-5 (2,6-dibutyl-5-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}pyrimidin-4(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)